1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline

• Molecular Formula: C17H19NO4S
• Molecular Weight: 333.4 g/mol
• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-3,4-dihydro-2H-quinoline
• InChI: InChI=1S/C17H19NO4S/c1-21-14-9-10-16(22-2)17(12-14)23(19,20)18-11-5-7-13-6-3-4-8-15(13)18/h3-4,6,8-10,12H,5,7,11H2,1-2H3
• InChI Key: WFUWHYHLVVRLEJ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCCC3=CC=CC=C32

Description

1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline, also known as DMTQ, is a chemical compound that has been widely studied for its potential use in scientific research. DMTQ belongs to the family of tetrahydroquinoline derivatives, which have been shown to possess a range of biological activities. We will also explore potential future directions for research on this compound.

Mechanism of Action

The exact mechanism of action of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. For example, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. This inhibition leads to increased levels of acetylcholine in the brain, which can improve cognitive function and memory. 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has also been shown to modulate the activity of certain ion channels in the body, which can affect the function of neurons and other cells.
Biochemical and Physiological Effects
1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to have a range of biochemical and physiological effects. For example, it has been shown to reduce oxidative stress and inflammation in cells and tissues. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to have antitumor, antifungal, and antibacterial properties, making it a promising compound for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline in lab experiments is its wide range of biological activities. This makes it a versatile compound that can be used to study a variety of cellular and molecular processes. In addition, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is relatively easy to synthesize, making it readily available for use in research. However, one limitation of using 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is its potential toxicity. While 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to be relatively safe in animal models, further studies are needed to determine its safety and efficacy in humans.

Future Directions

There are several potential future directions for research on 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to determine the optimal dosage and administration route for 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline in these conditions. Another area of interest is the development of new synthetic methods for 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline and other tetrahydroquinoline derivatives. Finally, further studies are needed to determine the safety and efficacy of 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline in humans, as well as its potential use in the treatment of other diseases such as cancer and inflammation.
Conclusion
In conclusion, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline is a promising compound with a wide range of biological activities. It has been shown to have antitumor, antifungal, and antibacterial properties, as well as potential therapeutic applications in neurodegenerative diseases and other conditions. While further studies are needed to determine its safety and efficacy in humans, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline holds great promise for the future of scientific research.

Synthesis Methods

1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline can be synthesized using a variety of methods, including the Pictet-Spengler reaction and the Friedländer reaction. The Pictet-Spengler reaction involves the condensation of an aldehyde or ketone with an amine to form a tetrahydroquinoline derivative. The Friedländer reaction, on the other hand, involves the condensation of an aldehyde or ketone with an enamine to form a quinoline derivative. Both of these methods have been used successfully to synthesize 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline.

Scientific Research Applications

1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to possess a range of biological activities, including antitumor, antifungal, and antibacterial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, 1-[(2,5-Dimethoxyphenyl)sulfonyl]-1,2,3,4-tetrahydroquinoline has been shown to have antioxidant and anti-inflammatory effects, making it a promising compound for the treatment of various inflammatory and oxidative stress-related diseases.